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An In-depth Technical Guide on the Physical and Chemical Properties of Phenyl Nitrate

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the physical and chemical

properties of phenyl nitrate. Due to the inherent instability and limited availability of

experimental data for phenyl nitrate (C₆H₅NO₃), this document also presents a comparative

analysis of its stable isomers, the nitrophenols, and clarifies the common confusion with the

organometallic compound, phenylmercuric nitrate. This guide includes tabulated quantitative

data, detailed experimental protocols for the synthesis of related compounds, and

visualizations of relevant chemical pathways and workflows to aid in research and

development.

Introduction to Phenyl Nitrate (C₆H₅NO₃)
Phenyl nitrate is an organic compound with the chemical formula C₆H₅NO₃. It is the ester of

phenol and nitric acid. Structurally, it consists of a phenyl group bonded to a nitrate group via

an oxygen atom. Despite its simple structure, phenyl nitrate is a challenging compound to

synthesize and isolate due to its significant instability. Attempts to synthesize phenyl nitrate
often lead to rearrangement products, primarily the more stable isomers, nitrophenols.

Clarification: Phenyl Nitrate vs. Phenylmercuric Nitrate
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It is crucial to distinguish phenyl nitrate from phenylmercuric nitrate. The latter is an

organomercury compound with the formula C₆H₅HgNO₃.[1] Phenylmercuric nitrate is a stable,

white crystalline solid once used as an antiseptic and preservative.[2][3] The frequent confusion

between these two compounds arises from their similar names. This guide focuses on the

organic ester, phenyl nitrate.

Physical and Chemical Properties
Due to its instability, most of the available data on the physical and chemical properties of

phenyl nitrate are computed rather than experimentally determined.

Phenyl Nitrate (Computed Data)
The following table summarizes the computed physical and chemical properties of phenyl
nitrate.[4]

Property Value

Molecular Formula C₆H₅NO₃

Molecular Weight 139.11 g/mol

IUPAC Name phenyl nitrate

CAS Number 2104-20-3

XLogP3 2.1

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor Count 3

Rotatable Bond Count 1

Exact Mass 139.026943022 Da

Topological Polar Surface Area 55.1 Å²

Heavy Atom Count 10

Complexity 115
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Phenylmercuric Nitrate (for Comparison)
To aid in distinguishing between the two compounds, the properties of phenylmercuric nitrate

are provided below.[1][3][5]

Property Value

Molecular Formula C₆H₅HgNO₃

Molecular Weight 339.70 g/mol

Appearance White or pale yellow powder

Melting Point 175-185 °C (decomposes)

Solubility

Very slightly soluble in water and ethanol;

slightly soluble in hot water; dissolves in glycerol

and fatty oils.

Stability
Stable under normal temperatures and

pressures.

Stability and Reactivity of Phenyl Nitrate
The primary challenge in studying phenyl nitrate is its inherent instability. Attempts to

synthesize it often result in a rapid rearrangement to its more stable isomers, 2-nitrophenol and

4-nitrophenol. This rearrangement is a type of intramolecular electrophilic aromatic substitution

where the nitro group migrates from the oxygen atom to the aromatic ring.
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Logical Relationship of Phenyl Nitrate Instability

Attempted Synthesis of Phenyl Nitrate

Phenyl Nitrate (Unstable Intermediate)

Intramolecular Rearrangement

2-Nitrophenol (Stable Product) 4-Nitrophenol (Stable Product)
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Experimental Workflow for Nitration of Phenol

1. Prepare Suspension
(Phenol, Mg(HSO₄)₂, NaNO₃, wet SiO₂, CH₂Cl₂)

2. Stir at Room Temperature
(approx. 30 min)

3. Filter Reaction Mixture

4. Wash Residue
(2 x 10 mL CH₂Cl₂)

5. Combine Filtrate and Washings

6. Dry with Anhydrous Na₂SO₄

7. Filter to Remove Drying Agent

8. Remove Solvent

9. Isomer Separation with n-Pentane

10. Filter to Isolate 4-Nitrophenol (solid) 11. Evaporate Filtrate to Obtain 2-Nitrophenol (liquid/solid)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b8626914?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Phe-Mer-Nite
https://pubchem.ncbi.nlm.nih.gov/compound/Phe-Mer-Nite
https://www.chembk.com/en/chem/Phenylmercuric%20nitrate
https://mubychem.com/phenylmercuricnitrateUSPNF-BP.html
https://mubychem.com/phenylmercuricnitrateUSPNF-BP.html
https://pubchem.ncbi.nlm.nih.gov/compound/Nitric-acid_-phenyl-ester
https://pubchem.ncbi.nlm.nih.gov/compound/Nitric-acid_-phenyl-ester
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3738746.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3738746.aspx
https://www.benchchem.com/product/b8626914#physical-and-chemical-properties-of-phenyl-nitrate
https://www.benchchem.com/product/b8626914#physical-and-chemical-properties-of-phenyl-nitrate
https://www.benchchem.com/product/b8626914#physical-and-chemical-properties-of-phenyl-nitrate
https://www.benchchem.com/product/b8626914#physical-and-chemical-properties-of-phenyl-nitrate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8626914?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8626914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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